5-Acetoxybenzo[b]thiophene-3-carboxylic acid

• Molecular Formula: C11H8O4S
• Molecular Weight: 236.25 g/mol
• IUPAC Name: 5-acetyloxy-1-benzothiophene-3-carboxylic acid
• InChI: InChI=1S/C11H8O4S/c1-6(12)15-7-2-3-10-8(4-7)9(5-16-10)11(13)14/h2-5H,1H3,(H,13,14)
• InChI Key: PKNZOCWPMMEQCH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC2=C(C=C1)SC=C2C(=O)O

Description

5-Acetoxybenzo[b]thiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C11H8O4S and its molecular weight is 236.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5-Hydroxybenzo[b]thiophene-3-carboxylic acid (11) (1,140 mg) prepared in above (1) was dissolved in acetic anhydride (2 ml), pyridine (4 ml). After 3 hours, water was added and the mixture was continuously stirred under ice-cooling for 1.5 hours. The deposited crystals were filtered, washed with water and dried to provide 1,349 mg of the title compound (12). Yield: 97.3% mp 239-240° C.

Synthesis routes and methods II

Procedure details

A solution of 1,140 mg of the above obtained 5-hydroxybenzo[b]thiophene-3-carboxylic acid (1) in 2 ml of acetic anhydride and 4 ml of pyridine was allowed to stand for 3 hours. After addition of water, the mixture was stirred for 1.5 hours under ice-cooling and the precipitated crystals were filtered, washed with water and dried to give 1,349 mg of 5-acetoxybenzo[b]thiophene-3-carboxylic acid (4). Yield 97.3%.